Cas no 2229088-66-6 (1,1-difluoro-2-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine
• CAS No: 2229088-66-6
• MF: C₇H₁₂F₂N₄
• MW: 190.193787574768
• CID: 6371109
• PubChem ID: 165659087
• Update Time: 2025-10-29

1,1-difluoro-2-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine
• 2229088-66-6
• EN300-1952167

• Inchi： 1S/C7H12F2N4/c1-7(10,6(8)9)3-5-4-11-12-13(5)2/h4,6H,3,10H2,1-2H3
• InChI Key： IBKZSXAFEXJOHN-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1=CN=NN1C)N)F

Computed Properties

• Exact Mass: 190.10300272g/mol
• Monoisotopic Mass: 190.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 1,1-difluoro-2-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine

Introduction to 1,1-difluoro-2-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine (CAS No: 2229088-66-6)

1,1-difluoro-2-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine, identified by the CAS number 2229088-66-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for further investigation in drug discovery and development. The presence of both fluorine and triazole moieties in its molecular structure contributes to its distinct chemical behavior and potential biological activity.

The molecular structure of 1,1-difluoro-2-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine consists of a propyl backbone substituted with a fluorine atom at the 1-position and a 1-methyl-substituted triazole ring at the 3-position. The 2-position of the propyl chain is further modified with an amine group. This specific arrangement of functional groups imparts a high degree of versatility to the compound, enabling it to interact with various biological targets. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated and heterocyclic structures. These modifications have been shown to improve pharmacokinetic properties and therapeutic efficacy. The triazole moiety, which is present in this compound, is a well-known pharmacophore that has been widely used in medicinal chemistry due to its ability to modulate biological pathways. For instance, triazole derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group on the triazole ring further enhances its reactivity and potential biological activity.

Current research in the field of pharmaceutical chemistry has highlighted the importance of fluorinated compounds in drug development. Fluorine atoms can influence various aspects of drug molecules, including their solubility, lipophilicity, and metabolic stability. The presence of a fluorine atom at the 1-position of 1,1-difluoro-2-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine is particularly noteworthy, as it may contribute to improved bioavailability and reduced susceptibility to enzymatic degradation. These properties are essential for ensuring that a drug remains effective throughout its intended therapeutic duration.

The amine group in this compound plays a crucial role in its chemical reactivity and potential biological function. Amines are versatile functional groups that can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. In pharmaceutical applications, amine groups are often involved in the formation of hydrogen bonds with biological targets, which can enhance binding affinity. Additionally, the amine group can be further modified through derivatization strategies to tailor the pharmacological properties of the compound.

Recent studies have demonstrated that fluorinated amine derivatives exhibit promising biological activities across multiple therapeutic areas. For example, fluorinated amine-containing compounds have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The structural features of 1,1-difluoro-2-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-am ine make it an interesting candidate for such applications. Its ability to interact with biological targets through multiple binding modes could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 1,1-difluoro -2 -methyl -3-( 1 -methyl - 1 H - 1 , 2 , 3 -triazol -5 - yl ) propan - 2 -amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks efficiently. The synthesis process also emphasizes green chemistry principles to minimize waste and environmental impact.

In conclusion, 2229088 -66 -6 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorinated and heterocyclic moieties offers opportunities for developing innovative therapeutics. Ongoing studies aim to elucidate its biological activity and explore its suitability for various medical applications. As research progresses, 2229088 -66 -6 may emerge as a valuable building block or lead compound in the quest for novel drugs targeting diverse diseases.